Cas no 16339-16-5 (Ethanamine,2-chloro-N-methyl-N-nitroso-)
Ethanamine,2-chloro-N-methyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
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- Ethanamine,2-chloro-N-methyl-N-nitroso-
- N-(2-chloroethyl)-N-methylnitrous amide
- N-NITROSOMETHYL-2-CHLOROETHYLAMINE
- 2-Chloro-N-methyl-N-nitrosoethanamine
- 2-Chloro-N-methyl-N-nitrosoethylamine
- Ethanamine,2-chloro-N-methyl-N-nitroso
- ETHYLAMINE,2-CHLORO-N-METHYL-N-NITROSO
- Methyl-2-chloraethylnitrosamin
- N-Nitroso-methyl-2-chloraethylamin
- JTJQWOJKHHOSMK-UHFFFAOYSA-N
- CHEMBL167516
- AKOS006280170
- Ethanamine, 2-chloro-N-methyl-N-nitroso-
- (2-CHLOROETHYL)(METHYL)NITROSOAMINE
- BRN 1749600
- NSC-3370
- 1-(2-Chloroethyl)-1-methyl-2-oxohydrazine #
- NSC 3370
- NSC3370
- ETHYLAMINE, 2-CHLORO-N-METHYL-N-NITROSO-
- DTXSID50167576
- EN300-7577102
- WLN: ONN1&2G
- Ethanamine, 2-chloro-N-methyl-N-nitroso- (9CI)
- Methyl(2-chloroethyl)nitrosamine
- 16339-16-5
- Methyl-2-chloroethylnitrosamine
- Methyl-2-chloraethylnitrosamin [German]
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- Inchi: 1S/C3H7ClN2O/c1-6(5-7)3-2-4/h2-3H2,1H3
- InChI Key: JTJQWOJKHHOSMK-UHFFFAOYSA-N
- SMILES: ClCCN(C)N=O
Computed Properties
- Exact Mass: 122.02500
- Monoisotopic Mass: 122.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 58.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.7A^2
Experimental Properties
- Density: 1.3466 (rough estimate)
- Boiling Point: 231.8°Cat760mmHg
- Flash Point: 94°C
- Refractive Index: 1.4510 (estimate)
- PSA: 32.67000
- LogP: 0.83840
Ethanamine,2-chloro-N-methyl-N-nitroso- Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Ethanamine,2-chloro-N-methyl-N-nitroso- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7577102-0.05g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 0.05g |
$312.0 | 2025-03-22 | |
| Enamine | EN300-7577102-0.1g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 0.1g |
$466.0 | 2025-03-22 | |
| Enamine | EN300-7577102-0.25g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 0.25g |
$666.0 | 2025-03-22 | |
| Enamine | EN300-7577102-0.5g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 0.5g |
$1046.0 | 2025-03-22 | |
| Enamine | EN300-7577102-1.0g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 1.0g |
$1343.0 | 2025-03-22 | |
| Enamine | EN300-7577102-2.5g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 2.5g |
$2631.0 | 2025-03-22 | |
| Enamine | EN300-7577102-5.0g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 5.0g |
$3894.0 | 2025-03-22 | |
| Enamine | EN300-7577102-10.0g |
(2-chloroethyl)(methyl)nitrosoamine |
16339-16-5 | 95.0% | 10.0g |
$5774.0 | 2025-03-22 | |
| Aaron | AR00B62W-50mg |
N-NITROSOMETHYL-2-CHLOROETHYLAMINE |
16339-16-5 | 95% | 50mg |
$454.00 | 2023-12-15 | |
| Aaron | AR00B62W-100mg |
N-NITROSOMETHYL-2-CHLOROETHYLAMINE |
16339-16-5 | 95% | 100mg |
$666.00 | 2023-12-15 |
Ethanamine,2-chloro-N-methyl-N-nitroso- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Ethanamine,2-chloro-N-methyl-N-nitroso-
Ethanamine, 2-Chloro-N-Methyl-N-Nitroso
Ethanamine, 2-chloro-N-methyl-N-nitroso (CAS No. 16339-16-5) is a versatile organic compound with a unique structure that makes it valuable in various chemical applications. This compound is characterized by its ethanamine backbone, which serves as the foundation for its functional groups. The presence of a chlorine atom at the second carbon position (2-chloro) introduces specific reactivity and stability to the molecule. Additionally, the N-methyl and N-nitroso groups further enhance its chemical properties, making it a key intermediate in numerous synthetic processes.
The molecular formula of Ethanamine, 2-chloro-N-methyl-N-nitroso is C4H9ClN2O. Its molecular weight is approximately 144.58 g/mol, and it exists as a colorless to pale yellow liquid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These physical properties make it suitable for use in various organic reactions where controlled solubility is essential.
Recent studies have highlighted the importance of Ethanamine, 2-chloro-N-methyl-N-nitroso in the synthesis of advanced materials and pharmaceutical intermediates. For instance, researchers have explored its role in the development of novel drug delivery systems and biodegradable polymers. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create bioactive molecules with enhanced therapeutic potential.
In terms of synthesis, Ethanamine, 2-chloro-N-methyl-N-nitroso can be prepared via a variety of methods. One common approach involves the reaction of ethanamine with chlorinating agents in the presence of appropriate catalysts. The introduction of the nitroso group typically requires controlled oxidation conditions to ensure selectivity and minimize side reactions. Recent advancements in catalytic systems have improved the efficiency and scalability of these synthesis routes, making the compound more accessible for industrial applications.
The application of Ethanamine, 2-chloro-N-methyl-N-nitroso extends beyond traditional chemical synthesis. It has found significant use in agrochemicals, where it serves as a precursor for herbicides and insecticides with improved efficacy and reduced environmental impact. Moreover, its role in the development of advanced coatings and adhesives has been documented in recent research papers.
From an environmental perspective, understanding the degradation pathways of Ethanamine, 2-chloro-N-methyl-N-nitroso is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are particularly relevant for industries aiming to comply with stringent environmental regulations while utilizing this compound.
In conclusion, Ethanamine, 2-chloro-N-methyl-N-nitroso (CAS No. 16339-16-5) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties and reactivity make it an essential building block in modern chemistry. As research continues to uncover new synthetic routes and applications, this compound will undoubtedly remain a cornerstone in both academic and industrial settings.
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